Cas no 138567-33-6 (1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-)
138567-33-6 structure
Product Name:1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-
CAS No:138567-33-6
MF:C24H33BrO
MW:417.422226667404
CID:2773198
PubChem ID:6425794
Update Time:2025-04-21
1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL1792760
- HS-3352
- 4-Bromo-4'-dodecyloxybiphenyl
- 4-Bromo-4'-(dodecyloxy)biphenyl
- 4-Bromo-4-(dodecyloxy)-1,1-biphenyl
- 4-BROMO-4'-(DODECYLOXY)-1,1'-BIPHENYL
- 138567-33-6
- DTXSID30423763
- 1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-
-
- Inchi: 1S/C24H33BrO/c1-2-3-4-5-6-7-8-9-10-11-20-26-24-18-14-22(15-19-24)21-12-16-23(25)17-13-21/h12-19H,2-11,20H2,1H3
- InChI Key: WPTKLHVNUXJUQN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 416.17148Da
- Monoisotopic Mass: 416.17148Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 9.2Ų
1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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